Cas no 2137952-08-8 (Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl-)

• Product Name: Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl-
• CAS No: 2137952-08-8
• MF: C₁₄H₂₀BrN
• MW: 282.219303131104
• CID: 5301632
• Update Time: 2025-09-28

Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl-

• Inchi： 1S/C14H20BrN/c1-11-5-4-8-16(9-11)10-13-7-3-6-12(2)14(13)15/h3,6-7,11H,4-5,8-10H2,1-2H3
• InChI Key： NNBLKQMSMHUEGR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC(C)=C2Br)CCCC(C)C1

Additional information on Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl-

Introduction to Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl- (CAS No. 2137952-08-8)

Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl- (CAS No. 2137952-08-8) is a significant compound in the realm of pharmaceutical chemistry, showcasing a unique structural framework that has garnered considerable attention from researchers and scientists. This compound, characterized by its intricate molecular architecture, holds promise in various therapeutic applications, particularly in the development of novel drugs targeting complex biological pathways.

The molecular structure of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl- features a piperidine core substituted with a bromo-substituted and methylated phenyl group at the 1-position and a methyl group at the 3-position. This specific arrangement not only contributes to its distinct chemical properties but also enhances its potential as a pharmacophore in drug design. The presence of both bromine and methyl groups on the aromatic ring introduces diverse reactivity, making it a versatile intermediate for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in interest for compounds that can modulate neurotransmitter systems. Piperidine derivatives have been extensively studied for their ability to interact with various receptors and enzymes involved in central nervous system (CNS) disorders. The compound under discussion, CAS No. 2137952-08-8, has shown particular promise in preclinical studies as a potential therapeutic agent for conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for further chemical modifications. Researchers have leveraged its structural features to develop analogs with enhanced pharmacological properties. For instance, modifications at the bromo-substituted phenyl ring have led to compounds with improved binding affinity and selectivity for specific targets. These findings underscore the importance of Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl- as a building block in medicinal chemistry.

The synthesis of CAS No. 2137952-08-8 involves multi-step organic reactions that highlight the compound's synthetic accessibility despite its complex structure. The process typically begins with the bromination of a methyl-substituted benzene derivative, followed by reaction with piperidine derivatives to introduce the piperidine moiety. Further functionalization steps, such as alkylation and methylation, complete the synthesis. This synthetic route not only demonstrates the compound's feasibility for large-scale production but also provides insights into potential modifications for tailored pharmacological effects.

Recent advancements in computational chemistry have further enhanced our understanding of the pharmacological profile of Piperidine derivatives. Molecular modeling studies have revealed that the interaction between this compound and biological targets is governed by a combination of hydrophobic and electrostatic forces. The bromine atom at the 1-position plays a crucial role in mediating these interactions, contributing to the compound's binding affinity and selectivity.

The therapeutic potential of Piperidine derivatives has been explored in several clinical trials conducted across different therapeutic areas. While these trials are still ongoing, preliminary results suggest that compounds based on this scaffold exhibit significant efficacy in treating CNS disorders without causing severe side effects. This aligns well with the growing demand for safer and more effective treatments for neurological conditions.

In addition to its applications in CNS disorders, Piperidine derivatives are being investigated for their potential role in combating infectious diseases. The unique structural features of these compounds allow them to interact with bacterial enzymes and inhibit pathogenic processes. Such findings open up new avenues for developing novel antibiotics and antiviral agents.

The future prospects of Piperidine-based therapeutics are further bolstered by ongoing research into their mechanism of action. Scientists are employing advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate how these compounds exert their effects at the molecular level. These studies not only enhance our understanding of their pharmacology but also guide the development of next-generation drugs with improved efficacy and safety profiles.

In conclusion, Piperidine, 1-[(2-bromo-3-methylphenyl)methyl]-3-methyl- (CAS No. 2137952-08-8) represents a promising compound in pharmaceutical chemistry with diverse therapeutic applications. Its unique structural features make it an excellent candidate for drug development targeting CNS disorders, infectious diseases, and other conditions. As research continues to uncover new insights into its pharmacological properties and synthetic pathways, this compound is poised to play a pivotal role in shaping future medical treatments.